(3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride

• IUPAC Name: (3Z)-4-fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride
• InChI: InChI=1S/C9H6ClFN2O/c10-9(13-14)5-4-12-7-3-1-2-6(11)8(5)7/h1-4,12,14H/b13-9-
• InChI Key: IZMJOLWYCIPWOM-LCYFTJDESA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)C(=CN2)C(=NO)Cl
• Isomeric SMILES: C1=CC2=C(C(=C1)F)C(=CN2)/C(=N/O)/Cl
• Molecular Formula: C9H6ClFN2O
• Molecular Weight: 212.61 g/mol

Description

(3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride, also known as FIPI, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of drug discovery. This compound has been found to possess unique properties that make it an attractive candidate for the development of novel therapeutic agents.

Mechanism Of Action

(3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride inhibits PIP5K by binding to the enzyme's catalytic domain and preventing its interaction with its substrate, phosphatidylinositol 4,5-bisphosphate (PIP2). This leads to a decrease in the levels of PIP2, which in turn affects various cellular processes that are dependent on PIP2 signaling.
Biochemical and Physiological Effects:
(3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. In addition, (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride has been shown to have neuroprotective effects by preventing neuronal cell death and reducing oxidative stress.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride in lab experiments is its specificity towards PIP5K. This allows researchers to study the effects of PIP5K inhibition on various cellular processes without affecting other signaling pathways. However, one of the limitations of using (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride. One area of interest is the development of more potent and selective PIP5K inhibitors based on the structure of (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride. Another area of research is the identification of novel targets for (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride, as it has been found to have effects on other cellular processes besides PIP5K signaling. Finally, the therapeutic potential of (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride in various diseases such as cancer, inflammation, and neurodegenerative disorders is an area of active research.

Synthesis Methods

The synthesis of (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride involves the reaction of 4-fluoro-1H-indole-3-carboxylic acid with hydroxylamine hydrochloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The resulting intermediate is then treated with thionyl chloride to form the final product, (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride.

Scientific Research Applications

(3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride has been extensively studied for its potential applications in the field of drug discovery. It has been found to inhibit the activity of phosphatidylinositol 4-phosphate 5-kinase (PIP5K), an enzyme that plays a crucial role in various cellular processes such as cytoskeletal rearrangement, membrane trafficking, and signal transduction. The inhibition of PIP5K by (3Z)-4-Fluoro-N-hydroxy-1H-indole-3-carboximidoyl chloride has been shown to have therapeutic implications in various diseases such as cancer, inflammation, and neurodegenerative disorders.